Cas no 2138169-16-9 (8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-azabicyclo[3.2.1]octane-3-carboxylic acid)

• Product Name: 8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• CAS No: 2138169-16-9
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 4640844
• Update Time: 2025-05-19

8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-azabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-azabicyclo[3.2.1]octane-3-carboxylic acid

• Inchi： 1S/C23H23NO4/c25-22(26)14-11-15-9-10-16(12-14)24(15)23(27)28-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,14-16,21H,9-13H2,(H,25,26)
• InChI Key： CSXZKFDKDJHILR-UHFFFAOYSA-N
• SMILES： C12N(C(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)C(CC1)CC(C(O)=O)C2

Additional information on 8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-azabicyclo[3.2.1]octane-3-carboxylic acid

Introduction to 8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2138169-16-9) in Modern Chemical and Pharmaceutical Research

8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-azabicyclo[3.2.1]octane-3-carboxylic acid, identified by its CAS number 2138169-16-9, represents a significant compound in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate bicyclic structure and functionalized side chains, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of a fluoren-9-yl moiety and an azabicyclo[3.2.1]octane core imparts unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The bicyclo[3.2.1]octane framework is a privileged structure in medicinal chemistry due to its rigid conformation, which can facilitate the optimization of pharmacokinetic profiles and binding affinity to biological targets. The incorporation of an azabicyclo[3.2.1]octane ring enhances the compound's metabolic stability while maintaining flexibility, making it an attractive candidate for further derivatization. The (9H-fluoren-9-yl)methoxy group further contributes to the molecule's complexity, offering opportunities for fine-tuning solubility, bioavailability, and interaction with biological systems.

In recent years, there has been a growing interest in the development of fluorene-based derivatives due to their favorable photophysical properties and potential applications in materials science and pharmaceuticals. The fluoren-9-yl moiety in this compound not only enhances its structural complexity but also opens avenues for exploring its role in photodynamic therapy or as a fluorescent probe in biological assays. The methoxycarbonyl (ester) group at the position 8 of the bicyclic system provides a site for further functionalization, enabling the synthesis of analogs with tailored properties.

The compound's significance is further underscored by its potential role in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the need for innovative scaffolds that can improve drug efficacy and reduce side effects. The unique structural features of 8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2138169-16-9) align well with these goals, as it combines rigidity with functional diversity, making it a promising candidate for further investigation.

One of the most compelling aspects of this molecule is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. The rigid bicyclic core of azabicyclo[3.2.1]octane can serve as a scaffold to mimic natural ligands or disrupt aberrant interactions, while the fluorene-derived group can be designed to optimize binding affinity through hydrophobic interactions or π-stacking effects.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of such compounds, allowing researchers to predict their biological activity with greater accuracy before synthesizing them in the lab. This approach has significantly reduced the time and cost associated with drug discovery, making it possible to explore more complex molecular architectures like 8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2138169-16-9) more feasible than ever before.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cycloaddition reactions to form the bicyclic system, followed by functional group transformations such as esterification and selective methylation or alkylation to introduce the desired substituents at specific positions on the ring system. These synthetic strategies not only demonstrate the versatility of current chemical tools but also provide valuable insights into how complex molecules can be constructed efficiently.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals, where unique molecular structures can lead to novel functionalities or improved performance characteristics compared to existing commercial products. For instance, derivatives of this compound could be explored as advanced catalysts or as components in high-performance materials due to their inherent structural rigidity and functional diversity.

In conclusion,8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2138169-16-9) stands out as a promising molecule with significant potential in both academic research and industrial applications across multiple sectors including pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an attractive candidate for further exploration through both experimental synthesis and computational modeling.